3-Benzyl-5-(3,4-dimethoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
3-Benzyl-5-(3,4-dimethoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
Brand Name:
Vulcanchem
CAS No.:
379238-58-1
VCID:
VC0383312
InChI:
InChI=1S/C21H18N2O3S2/c1-25-16-9-8-14(10-17(16)26-2)15-12-28-19-18(15)20(24)23(21(27)22-19)11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,22,27)
SMILES:
COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C(=S)N3)CC4=CC=CC=C4)OC
Molecular Formula:
C21H18N2O3S2
Molecular Weight:
410.5g/mol
3-Benzyl-5-(3,4-dimethoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
CAS No.: 379238-58-1
Main Products
VCID: VC0383312
Molecular Formula: C21H18N2O3S2
Molecular Weight: 410.5g/mol
![3-Benzyl-5-(3,4-dimethoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one - 379238-58-1](/images/no_structure.jpg)
| CAS No. | 379238-58-1 |
|---|---|
| Product Name | 3-Benzyl-5-(3,4-dimethoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one |
| Molecular Formula | C21H18N2O3S2 |
| Molecular Weight | 410.5g/mol |
| IUPAC Name | 3-benzyl-5-(3,4-dimethoxyphenyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C21H18N2O3S2/c1-25-16-9-8-14(10-17(16)26-2)15-12-28-19-18(15)20(24)23(21(27)22-19)11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,22,27) |
| Standard InChIKey | PCVITOOXIJTAIS-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C(=S)N3)CC4=CC=CC=C4)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C(=S)N3)CC4=CC=CC=C4)OC |
| PubChem Compound | 1047877 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume